Cas no 313519-45-8 (2-5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl-3H-benzofchromen-3-one)
2-5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl-3H-benzofchromen-3-one Chemical and Physical Properties
Names and Identifiers
-
- 2-5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl-3H-benzofchromen-3-one
- 2-[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]benzo[f]chromen-3-one
-
- Inchi: 1S/C21H11N3O5/c25-21-17(11-16-15-4-2-1-3-12(15)7-10-18(16)28-21)20-23-22-19(29-20)13-5-8-14(9-6-13)24(26)27/h1-11H
- InChI Key: DUWSOBJAJLYBNW-UHFFFAOYSA-N
- SMILES: C1(=O)OC2=C(C3=CC=CC=C3C=C2)C=C1C1=NN=C(C2=CC=C([N+]([O-])=O)C=C2)O1
2-5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl-3H-benzofchromen-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1608-0842-2μmol |
2-[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]-3H-benzo[f]chromen-3-one |
313519-45-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1608-0842-5μmol |
2-[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]-3H-benzo[f]chromen-3-one |
313519-45-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1608-0842-1mg |
2-[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]-3H-benzo[f]chromen-3-one |
313519-45-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1608-0842-2mg |
2-[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]-3H-benzo[f]chromen-3-one |
313519-45-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1608-0842-3mg |
2-[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]-3H-benzo[f]chromen-3-one |
313519-45-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1608-0842-4mg |
2-[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]-3H-benzo[f]chromen-3-one |
313519-45-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1608-0842-5mg |
2-[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]-3H-benzo[f]chromen-3-one |
313519-45-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 |
2-5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl-3H-benzofchromen-3-one Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 2-5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl-3H-benzofchromen-3-one
Comprehensive Overview of 2-5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl-3H-benzofchromen-3-one (CAS No. 313519-45-8): Properties, Applications, and Research Insights
The compound 2-5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl-3H-benzofchromen-3-one (CAS No. 313519-45-8) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, materials science, and photophysical research. Its unique structural features, combining a benzofuran core with a 1,3,4-oxadiazole moiety and a 4-nitrophenyl substituent, make it a versatile candidate for various applications. Researchers are particularly interested in its potential as a fluorescent probe, pharmaceutical intermediate, and organic semiconductor due to its notable electronic and optical properties.
In recent years, the demand for heterocyclic compounds like 2-5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl-3H-benzofchromen-3-one has surged, driven by their utility in drug discovery and advanced material design. A common query among scientists is how this compound compares to other oxadiazole derivatives in terms of stability and reactivity. Studies suggest that its nitrophenyl group enhances electron-withdrawing capabilities, making it suitable for applications requiring charge transfer or photoinduced electron transfer mechanisms. This aligns with the growing trend of exploring small-molecule fluorophores for bioimaging and sensor development.
Another hot topic in the scientific community is the role of 2-5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl-3H-benzofchromen-3-one in organic light-emitting diodes (OLEDs). Its rigid planar structure and extended conjugation contribute to efficient luminescence, a property highly sought after in optoelectronic devices. Users often search for ways to optimize its synthesis or modify its substituents to enhance performance. Recent publications highlight its potential as a blue-emitting material, addressing the industry's need for stable and high-efficiency OLED components.
From a pharmacological perspective, this compound's 1,3,4-oxadiazole scaffold is known for its bioactivity, particularly in antimicrobial and anti-inflammatory applications. Researchers are investigating whether 2-5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl-3H-benzofchromen-3-one exhibits similar properties, given its structural similarity to other biologically active oxadiazoles. This ties into broader discussions about structure-activity relationships (SAR) and the search for novel therapeutic agents with improved target specificity.
Environmental and green chemistry considerations are also relevant when discussing CAS No. 313519-45-8. Many users inquire about its biodegradability or eco-friendly synthesis routes. While data on this specific compound is limited, the broader class of nitrophenyl-oxadiazole hybrids is under scrutiny for sustainable production methods. Innovations such as catalyst-free reactions or solvent-free conditions could make its manufacturing more environmentally benign.
In summary, 2-5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl-3H-benzofchromen-3-one represents a multifaceted compound with promising applications across materials science, pharmaceuticals, and optoelectronics. Its CAS No. 313519-45-8 serves as a critical identifier for researchers navigating chemical databases or patent literature. As interest in tailored heterocycles grows, this molecule is poised to remain a focal point for innovation, particularly in addressing challenges like energy-efficient lighting and targeted drug delivery.
313519-45-8 (2-5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl-3H-benzofchromen-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)